N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C24H26N4O4S2/c1-16-4-3-5-22(17(16)2)28-23(20-14-33-15-21(20)26-28)25-24(29)18-6-8-19(9-7-18)34(30,31)27-10-12-32-13-11-27/h3-9H,10-15H2,1-2H3,(H,25,29)
• InChI Key: WIBUNQQHEKRONP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5)C
• Molecular Formula: C24H26N4O4S2
• Molecular Weight: 498.6 g/mol

Description

N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C24H26N4O4S2 and its molecular weight is 498.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Chemical Synthesis and Reactivity : A study by Fahim and Shalaby (2019) describes the synthesis of novel benzenesulfonamide derivatives, including chemical reactivity towards various nucleophiles. This research offers insights into the synthesis process of complex molecules like N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-(morpholinosulfonyl)benzamide, highlighting its potential for creating targeted molecular structures for various applications (Fahim & Shalaby, 2019).

• Molecular Docking and DFT Calculations : The same study also conducted molecular docking and Density Functional Theory (DFT) calculations to evaluate the compound's potential interactions at a molecular level. This type of analysis is crucial in understanding the molecular behavior and potential applications of complex compounds in scientific research (Fahim & Shalaby, 2019).

Molecular Interactions

• Molecular Interaction Studies : Shim et al. (2002) conducted a study on a similar molecule, focusing on its molecular interactions with the CB1 cannabinoid receptor. Although not directly studying the specific compound , this research provides a framework for understanding how such molecules might interact with biological receptors, which could be relevant for this compound (Shim et al., 2002).

Potential Biological Applications

• Biological Evaluation for Antitumor Activity : The study by Fahim and Shalaby (2019) also included the evaluation of synthesized compounds for their in vitro antitumor activity. This suggests a potential application of this compound in cancer research, given its structural similarities (Fahim & Shalaby, 2019).